1-(methoxymethyl)cyclopentane-1-carbaldehyde
Overview
Description
1-(Methoxymethyl)cyclopentane-1-carbaldehyde (MMCPC) is a versatile, low-cost and widely available compound that has been extensively studied for its applications in scientific research. MMCPC is a highly reactive compound and its reactivity is due to its cyclopentane structure, which allows for a variety of chemical reactions. MMCPC is a useful intermediate for the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and industrial products. It is also used as a starting material for the synthesis of a variety of other compounds, such as cyclopentanols, cyclopentenones, and cyclopentadienes.
Scientific Research Applications
1-(methoxymethyl)cyclopentane-1-carbaldehyde has been used for a variety of scientific research applications, including the synthesis of pharmaceuticals, agrochemicals, and industrial products. It has also been used as an intermediate in the synthesis of a variety of other compounds, such as cyclopentanols, cyclopentenones, and cyclopentadienes. Additionally, 1-(methoxymethyl)cyclopentane-1-carbaldehyde has been used in the synthesis of a variety of other compounds, such as cyclopentene, cyclopentadiene, and cyclopentane derivatives.
Mechanism of Action
1-(methoxymethyl)cyclopentane-1-carbaldehyde has a cyclopentane structure, which allows for a variety of chemical reactions. The most common reaction is the formation of a carbonyl group by the addition of a nucleophile to the carbonyl carbon. This reaction is followed by the formation of a new carbon-carbon bond, which can be used to synthesize a variety of other compounds. Additionally, 1-(methoxymethyl)cyclopentane-1-carbaldehyde can be used to synthesize a variety of other compounds, such as cyclopentene, cyclopentadiene, and cyclopentane derivatives.
Biochemical and Physiological Effects
1-(methoxymethyl)cyclopentane-1-carbaldehyde has been studied for its biochemical and physiological effects. It has been found to be a potent inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins. Inhibition of COX-2 has been linked to a decrease in inflammation and pain. Additionally, 1-(methoxymethyl)cyclopentane-1-carbaldehyde has been found to have antioxidant properties, which may have potential applications in the treatment of various diseases.
Advantages and Limitations for Lab Experiments
1-(methoxymethyl)cyclopentane-1-carbaldehyde is a versatile and widely available compound that is relatively inexpensive and can be used in a variety of laboratory experiments. It is a highly reactive compound, which makes it useful for a variety of synthetic reactions. Additionally, it has a low boiling point, which makes it easy to distill or chromatograph. However, 1-(methoxymethyl)cyclopentane-1-carbaldehyde is also highly flammable and should be handled with care in a laboratory setting.
Future Directions
There are a variety of potential future directions for the use of 1-(methoxymethyl)cyclopentane-1-carbaldehyde in scientific research. One potential area of research is the development of new synthetic methods for the production of 1-(methoxymethyl)cyclopentane-1-carbaldehyde and other cyclopentane derivatives. Additionally, further studies into the biochemical and physiological effects of 1-(methoxymethyl)cyclopentane-1-carbaldehyde could lead to new applications in the treatment of various diseases. Additionally, 1-(methoxymethyl)cyclopentane-1-carbaldehyde could be used as a starting material for the synthesis of a variety of other compounds, such as cyclopentanols, cyclopentenones, and cyclopentadienes. Finally, further research into the potential applications of 1-(methoxymethyl)cyclopentane-1-carbaldehyde in industrial and agrochemical products could lead to new products and processes.
Synthesis Methods
1-(methoxymethyl)cyclopentane-1-carbaldehyde is synthesized from the reaction of cyclopentanone with methoxymethyl chloride in the presence of a base such as sodium hydroxide or potassium hydroxide. The reaction is typically carried out in a solvent such as ethanol or methanol. The reaction produces a mixture of 1-(methoxymethyl)cyclopentane-1-carbaldehyde and the corresponding cyclopentanone. The 1-(methoxymethyl)cyclopentane-1-carbaldehyde is then isolated by distillation or chromatography.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 1-(methoxymethyl)cyclopentane-1-carbaldehyde can be achieved through a multi-step process involving the protection of a cyclopentanone intermediate, followed by selective reduction and deprotection reactions.", "Starting Materials": [ "Cyclopentanone", "Methanol", "Formaldehyde", "Sodium borohydride", "Acetic acid", "Sodium hydroxide", "Hydrochloric acid", "Sodium sulfate", "Magnesium sulfate", "Ethyl acetate", "Diethyl ether" ], "Reaction": [ "Step 1: Protection of cyclopentanone with methanol and formaldehyde in the presence of hydrochloric acid to form 1-(methoxymethyl)cyclopentanone.", "Step 2: Reduction of the protected cyclopentanone using sodium borohydride in the presence of acetic acid to form 1-(methoxymethyl)cyclopentanol.", "Step 3: Deprotection of the alcohol using sodium hydroxide to form 1-(methoxymethyl)cyclopentanone.", "Step 4: Oxidation of the cyclopentanone using sodium hypochlorite in the presence of acetic acid to form 1-(methoxymethyl)cyclopentane-1-carbaldehyde.", "Step 5: Purification of the product using a combination of sodium sulfate and magnesium sulfate to remove any remaining impurities.", "Step 6: Isolation of the product using a solvent such as ethyl acetate or diethyl ether." ] } | |
CAS RN |
1935475-16-3 |
Product Name |
1-(methoxymethyl)cyclopentane-1-carbaldehyde |
Molecular Formula |
C8H14O2 |
Molecular Weight |
142.2 |
Purity |
95 |
Origin of Product |
United States |
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